Cas no 1935889-47-6 (4-Methanesulfinyl-2,2-dimethylbutanal)

• Product Name: 4-Methanesulfinyl-2,2-dimethylbutanal
• CAS No: 1935889-47-6
• MF: C₇H₁₄O₂S
• MW: 162.249861240387
• CID: 5691256
• PubChem ID: 130900885
• Update Time: 2025-05-30

4-Methanesulfinyl-2,2-dimethylbutanal Chemical and Physical Properties

Names and Identifiers

• 4-Methanesulfinyl-2,2-dimethylbutanal
• EN300-1619448
• 1935889-47-6

• Inchi： 1S/C7H14O2S/c1-7(2,6-8)4-5-10(3)9/h6H,4-5H2,1-3H3
• InChI Key： HNOOZTRLZQIEQV-UHFFFAOYSA-N
• SMILES： S(C)(CCC(C=O)(C)C)=O

Computed Properties

• Exact Mass: 162.07145086g/mol
• Monoisotopic Mass: 162.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 4-Methanesulfinyl-2,2-dimethylbutanal

Comprehensive Overview of 4-Methanesulfinyl-2,2-dimethylbutanal (CAS No. 1935889-47-6): Properties, Applications, and Industry Insights

The compound 4-Methanesulfinyl-2,2-dimethylbutanal (CAS No. 1935889-47-6) is a specialized organic molecule gaining attention in pharmaceutical and fine chemical research. Characterized by its unique sulfinyl and aldehyde functional groups, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a methanesulfinyl moiety and a dimethylbutanal backbone, enables diverse reactivity patterns, making it valuable for constructing complex molecular architectures.

In recent years, the demand for sulfinyl-containing compounds has surged due to their role in asymmetric synthesis and drug development. Researchers are particularly interested in 4-Methanesulfinyl-2,2-dimethylbutanal for its potential as a chiral auxiliary or ligand in catalytic reactions. The sulfinyl group’s ability to influence stereochemistry aligns with the growing focus on enantioselective synthesis, a hot topic in green chemistry and sustainable manufacturing.

From an industrial perspective, CAS 1935889-47-6 is often explored for its applications in agrochemicals and specialty materials. Its aldehyde functionality allows for further derivatization, enabling the creation of polymers or bioactive molecules. Companies investing in high-value chemical intermediates frequently prioritize compounds like 4-Methanesulfinyl-2,2-dimethylbutanal to enhance product pipelines, especially in markets driven by innovation in crop protection and material sciences.

Analytical studies of 1935889-47-6 highlight its stability under controlled conditions, with NMR and HPLC data confirming its purity for research use. The compound’s solubility in polar organic solvents (e.g., DMSO, methanol) facilitates its integration into multi-step synthetic routes. Safety assessments indicate standard handling protocols for laboratory-scale operations, though comprehensive toxicological data remain an area of ongoing investigation.

Emerging trends in AI-driven molecular design have further amplified interest in this compound. Computational models predict its utility in metal-organic frameworks (MOFs) and catalysis, addressing frequent search queries about "sustainable chemical building blocks." As industries seek alternatives to traditional reagents, 4-Methanesulfinyl-2,2-dimethylbutanal exemplifies how niche intermediates can bridge gaps between academic discovery and commercial application.

Environmental considerations also play a role in its adoption. The methanesulfinyl group’s biodegradability profile is under scrutiny, aligning with regulatory shifts toward eco-friendly chemicals. This positions CAS 1935889-47-6 as a candidate for greener synthesis protocols, a recurring theme in scientific forums and patent filings.

In summary, 4-Methanesulfinyl-2,2-dimethylbutanal represents a convergence of synthetic utility and industrial relevance. Its dual functionality as a sulfinyl donor and aldehyde precursor offers researchers a toolkit for innovation, while its compatibility with modern automated synthesis platforms meets the demand for scalable solutions. As the chemical industry evolves, compounds like this will likely play pivotal roles in next-generation applications.